Cas no 2108656-06-8 (2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride)

• Product Name: 2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride
• CAS No: 2108656-06-8
• MF: C₈H₁₄Cl₂N₄O
• MW: 253.128959178925
• MDL: MFCD29035036
• CID: 4772399
• Update Time: 2026-02-26

2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride

• MDL： MFCD29035036
• Inchi： 1S/C8H12N4O.2ClH/c9-8-11-6(4-7(13)12-8)5-2-1-3-10-5;;/h4-5,10H,1-3H2,(H3,9,11,12,13);2*1H
• InChI Key： ZOXYWXQBHZHFJV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(C2CCCN2)N=C(N)N1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 295
• Topological Polar Surface Area: 79.5

Additional information on 2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride

2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol Dihydrochloride: A Comprehensive Guide to Its Properties and Applications

2-Amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride (CAS No. 2108656-06-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrimidine derivative, is characterized by its unique structural features, including a pyrrolidine ring and an amino-functionalized pyrimidine core. Its dihydrochloride salt form enhances solubility, making it particularly useful in various research and development applications.

The molecular structure of 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride contributes to its versatility in drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, which are critical in targeting diseases like cancer and inflammatory disorders. The compound's ability to interact with biological targets has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most searched questions about this compound is: "What are the applications of 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride in drug development?" The answer lies in its role as a scaffold for small-molecule therapeutics. Its pyrimidine core is a common motif in FDA-approved drugs, and modifications to its structure can yield compounds with enhanced bioavailability and target specificity. Recent studies have highlighted its potential in neurological research, particularly in modulating neurotransmitter systems.

From a synthetic chemistry perspective, 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride is often synthesized via multi-step organic reactions, including condensation and cyclization processes. Its purity and stability are critical for reproducible results, which is why analytical techniques like HPLC and NMR spectroscopy are routinely employed for quality control. Researchers also frequently search for "synthetic routes for pyrimidine derivatives", underscoring the demand for efficient methodologies.

The compound's physicochemical properties, such as its melting point, solubility profile, and stability under various conditions, are frequently queried in academic and industrial settings. These parameters are essential for formulating drug candidates and optimizing delivery systems. For instance, its dihydrochloride form improves water solubility, a key factor in preclinical testing.

In the context of green chemistry, there is growing interest in sustainable synthesis methods for compounds like 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride. Searches for "eco-friendly synthesis of heterocyclic compounds" reflect this trend. Researchers are exploring catalysts and solvents that minimize environmental impact while maintaining high yields and selectivity.

Another hot topic is the compound's potential in personalized medicine. With advancements in genomics and proteomics, tailored therapies using pyrimidine-based molecules are becoming a reality. This aligns with frequent searches for "next-generation drug discovery tools" and "precision medicine platforms".

For those working in analytical chemistry, the characterization of 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride is a common challenge. Techniques like mass spectrometry and X-ray crystallography are often employed to confirm its structure and purity. Queries such as "analytical methods for pyrimidine compounds" are prevalent in scientific databases.

The market for fine chemicals and pharmaceutical intermediates is expanding, and 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride is no exception. Its demand is driven by the need for novel therapeutic agents and research reagents. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic institutions and biotech firms.

In summary, 2-amino-6-pyrrolidin-2-ylpyrimidin-4-ol dihydrochloride (CAS No. 2108656-06-8) is a compound of significant scientific and commercial interest. Its applications span drug discovery, material science, and biochemical research, making it a valuable asset in modern chemistry. As research progresses, its role in addressing unmet medical needs and advancing sustainable chemistry will likely grow, solidifying its place in the scientific community.